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Compound of Interest

Compound Name: Trimethyl-D9-Acetic Acid

Cat. No.: B107580 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of Trimethyl-
D9-Acetic Acid, a stable isotope-labeled internal standard crucial for quantitative analysis in

various research and development applications.

Data Presentation
A summary of the key quantitative data for Trimethyl-D9-Acetic Acid is presented in Table 1.

Parameter Value Reference

Chemical Formula C₅HD₉O₂ [1][2]

Molecular Weight 111.19 g/mol [1][3][4][5]

CAS Number 42983-07-3 [1][4][5]

Appearance White crystalline solid [2]

Recommended Solvent Methanol

Stock Solution Concentration 1 mg/mL

Storage Temperature 2-8°C
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This protocol outlines the step-by-step procedure for preparing a 1 mg/mL stock solution of

Trimethyl-D9-Acetic Acid in methanol.

Materials and Equipment
Trimethyl-D9-Acetic Acid (solid)

Methanol (HPLC or LC-MS grade)

Analytical balance

Volumetric flask (appropriate size, e.g., 10 mL)

Pipettes

Vortex mixer

Sonicator (optional)

Amber glass vial with a screw cap for storage

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Safety Precautions
Work in a well-ventilated area or a fume hood to minimize inhalation of methanol vapors.[6]

Wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves, to

prevent skin and eye contact.[6]

Methanol is flammable and toxic. Keep away from heat, sparks, and open flames.[6]

Deuterated compounds are generally considered non-radioactive and safe for laboratory

use.[7] However, always handle with care and follow standard laboratory safety procedures.

Consult the Safety Data Sheet (SDS) for Trimethyl-D9-Acetic Acid and methanol for

detailed safety information.
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Stock Solution Preparation (1 mg/mL)
Tare the Balance: Place a clean, dry weighing paper or boat on the analytical balance and

tare it.

Weigh the Compound: Accurately weigh the desired amount of Trimethyl-D9-Acetic Acid.

For example, to prepare 10 mL of a 1 mg/mL solution, weigh 10 mg of the solid.

Transfer to Volumetric Flask: Carefully transfer the weighed Trimethyl-D9-Acetic Acid into a

10 mL volumetric flask.

Initial Dissolution: Add a small amount of methanol (approximately 5 mL) to the volumetric

flask.

Dissolve the Compound:

Gently swirl the flask to wet the solid.

Vortex the solution for 30-60 seconds to aid dissolution. .

If the solid does not fully dissolve, place the flask in a sonicator bath for 5-10 minutes.

Bring to Volume: Once the solid is completely dissolved, add methanol to the volumetric flask

until the bottom of the meniscus reaches the calibration mark.

Homogenize: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Transfer for Storage: Transfer the prepared stock solution into a labeled amber glass vial

with a secure screw cap. The label should include the compound name, concentration,

solvent, preparation date, and initials of the preparer.

Storage and Stability
Store the stock solution at 2-8°C in a refrigerator.

When stored properly, the stock solution is expected to be stable for several months.

However, it is recommended to prepare fresh solutions periodically and to verify the
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concentration if stored for an extended period.

Visualizations
Experimental Workflow

Figure 1. Workflow for Preparing Trimethyl-D9-Acetic Acid Stock Solution
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Caption: Workflow for preparing the stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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